![molecular formula C6H12O2 B146461 1,4-Cyclohexanediol CAS No. 556-48-9](/img/structure/B146461.png)
1,4-Cyclohexanediol
Overview
Description
1,4-Cyclohexanediol (1,4-CHD) is a cyclic diol (a type of alcohol) that is used in a variety of scientific and industrial applications. It is a colorless, odorless, water-soluble compound that is commonly used as a solvent, a reagent, and a catalyst. 1,4-CHD has a wide range of applications in synthetic organic chemistry, chemical biology, and biotechnology. It is also used in the production of polyurethanes, polycarbonates, and polyesters. In addition, 1,4-CHD has recently been studied for its potential in pharmaceutical and biomedical applications.
Scientific Research Applications
Percutaneous Absorption and Penetration Enhancement
1,4-Cyclohexanediol has been studied for its effects on the percutaneous absorption and penetration of azelaic acid. In a study using hairless rat skin, it was observed that this compound significantly decreased the flux across the skin, suggesting its potential use in the development of topical formulations that reduce systemic side effects while maintaining therapeutic efficiency (Li et al., 2010).
Chemical Synthesis
This compound has been utilized in the amination of cyclohexanediol in supercritical ammonia, showing high selectivity in the synthesis of 1,4-diaminocyclohexane, which is important for industrial applications (Fischer et al., 1999).
Polymorphism Studies
Research on the polymorphism of cis-1,4-cyclohexanediol revealed multiple solid forms and provided insights into its crystal structures and plastic crystal forming abilities. Such studies are crucial for understanding the material properties of this compound (Bebiano et al., 2014).
Catalysis
cis-1,4-Cyclohexanediol has been found to be an effective ligand in Cu-catalyzed cross-coupling reactions, enhancing the synthesis of various sulfides. This highlights its role in facilitating efficient and versatile chemical reactions (Kabir et al., 2010).
Electrooxidation Studies
The electrooxidation of this compound at a gold electrode has been explored, providing valuable information on the electrochemical properties and potential applications of this compound (L̵uczak et al., 1994).
Molecular Recognition
This compound's role in molecular recognition and hydrogen-bonding interactions was investigated, offering insights into its stereochemical interactions and selectivities, which are significant for understanding its chemical behavior (Kikuchi et al., 1991).
Elastomeric Polyester Coatings
In automotive applications, this compound has been used to improve the scratch resistance and reflow characteristics of elastomeric polyester coatings, highlighting its industrial relevance in enhancing material properties (Moon et al., 2012).
Mechanism of Action
Target of Action
1,4-Cyclohexanediol is a chemical compound that primarily targets the skin, specifically the stratum corneum, which is the outermost layer of the skin . It has been found to have a significant effect on the percutaneous absorption and penetration of certain compounds, such as metronidazole .
Mode of Action
The mode of action of this compound involves the formation of a complex with other compounds, such as 1,2-hexanediol . This complex formation is believed to be responsible for the observed retardation effect on percutaneous absorption and penetration of metronidazole . The hydroxyl group and the ring structure in this compound play a significant role in these retardation effects .
Biochemical Pathways
This compound is involved in the biochemical pathway of lignin depolymerization, a process that breaks down lignin into monomeric and oligomeric fractions .
Pharmacokinetics
It is known that the compound can be absorbed through the skin
Result of Action
The primary result of the action of this compound is the retardation of percutaneous absorption and penetration of certain compounds, such as metronidazole . This can be beneficial in situations where it is desirable to limit the systemic absorption of a topically applied drug, thereby reducing potential side effects .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the concentration of hydrogen in the liquid phase is considered relevant on the catalyst surface . .
Safety and Hazards
Safety data sheets indicate that 1,4-Cyclohexanediol should be handled with care. Avoid contact with skin and eyes, and do not breathe dust, mist, vapors, or spray . Use personal protective equipment and ensure adequate ventilation . Keep away from open flames, hot surfaces, and sources of ignition .
Future Directions
The ability to use RANEY® Ni and ammonia in the process of synthesizing 1,4-Cyclohexanediol holds great potential for future industrial synthesis of 1,4-cyclohexanediamine from renewable resources . This is part of a broader trend towards the development of sustainable catalytic methodologies for known commodity chemicals from renewable resources such as lignocellulosic biomass .
Biochemical Analysis
Biochemical Properties
1,4-Cyclohexanediol plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It is known to interact with enzymes involved in the metabolism of cyclohexane derivatives. For instance, it is a major urinary metabolite of cyclohexane, cyclohexanone, and cyclohexanol in humans . The hydroxyl groups in this compound allow it to form hydrogen bonds with various biomolecules, influencing its reactivity and interactions within biological systems.
Cellular Effects
This compound has been shown to affect various types of cells and cellular processes. It influences cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to have a retardation effect on the percutaneous absorption and penetration of metronidazole, a commonly used antibiotic . This suggests that this compound can modulate the permeability of cell membranes and potentially affect the transport of other molecules across the cell membrane.
Molecular Mechanism
The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. It can form hydrogen bonds with proteins and enzymes, influencing their activity. For instance, the hydroxyl groups in this compound can participate in hydrogen bonding with amino acid residues in enzyme active sites, potentially leading to enzyme inhibition or activation . Additionally, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Studies have shown that it is relatively stable under standard laboratory conditions, but its effects on cellular function can vary depending on the duration of exposure. For example, the concentration of this compound in urine samples has been used as a biomarker for occupational exposure to cyclohexane, with levels peaking at the end of the exposure period and decreasing over time . This indicates that this compound is metabolized and excreted over time, with potential long-term effects on cellular function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on cellular function, while at higher doses, it can cause toxic or adverse effects. For instance, studies have shown that high doses of this compound can lead to significant changes in cellular metabolism and gene expression . Additionally, threshold effects have been observed, where certain dosages are required to elicit specific biological responses.
Metabolic Pathways
This compound is involved in several metabolic pathways, including the metabolism of cyclohexane derivatives. It is a major urinary metabolite of cyclohexane, cyclohexanone, and cyclohexanol, indicating its role in the detoxification and excretion of these compounds . The metabolism of this compound involves its conversion to other metabolites through enzymatic reactions, with the involvement of enzymes such as alcohol dehydrogenases and cytochrome P450 oxidases.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes and within cellular compartments . The hydroxyl groups in this compound allow it to form hydrogen bonds with these transporters and proteins, influencing its localization and accumulation within cells.
Subcellular Localization
The subcellular localization of this compound can affect its activity and function. It may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, the hydroxyl groups in this compound can participate in interactions with targeting proteins, directing it to specific cellular locations such as the cytoplasm, nucleus, or mitochondria . This localization can influence its interactions with other biomolecules and its overall biological activity.
properties
IUPAC Name |
cyclohexane-1,4-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c7-5-1-2-6(8)4-3-5/h5-8H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKONPUDBRVKQLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20871178, DTXSID60878843, DTXSID60883614 | |
Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Molecular Weight |
116.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light brown powder; [Sigma-Aldrich MSDS] | |
Record name | 1,4-Cyclohexanediol | |
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CAS RN |
556-48-9, 931-71-5, 6995-79-5 | |
Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | trans-1,4-Cyclohexanediol | |
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Record name | 1,4-CYCLOHEXANEDIOL | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Record name | Cyclohexane-1,4-diol | |
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Record name | cis-cyclohexane-1,4-diol | |
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Record name | 1,4-Cyclohexanediol, trans | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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